Cas no 1256455-23-8 (diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate)

• Product Name: diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate
• CAS No: 1256455-23-8
• MF: C₁₄H₁₅F₂NO₆
• MW: 331.26881146431
• CID: 2146196
• PubChem ID: 58280423
• Update Time: 2025-10-29

diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate
• diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonoate
• .diethyl-2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate
• QCWKGBLHURCOCP-UHFFFAOYSA-N
• DB-326227
• SCHEMBL1782434
• SY232320
• MFCD20483181
• 1256455-23-8
• AC3407

• MDL： MFCD20483181
• Inchi： 1S/C14H15F2NO6/c1-4-22-12(18)14(3,13(19)23-5-2)11-9(15)6-8(17(20)21)7-10(11)16/h6-7H,4-5H2,1-3H3
• InChI Key： QCWKGBLHURCOCP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C(=O)OCC)(C(=O)OCC)C)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.08700
• Monoisotopic Mass: 331.08674352Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 98.42000
• LogP: 2.78010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate

Diethyl 2-(2,6-Difluoro-4-nitrophenyl)-2-methylmalonate (CAS No. 1256455-23-8): A Comprehensive Overview

Diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate (CAS No. 1256455-23-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This ester derivative, characterized by its difluoro and nitrophenyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it particularly valuable for constructing complex molecules, especially in the design of bioactive compounds.

The compound's molecular formula is C₁₄H₁₅F₂NO₅, with a molecular weight of 315.27 g/mol. The presence of both electron-withdrawing (nitro and fluoro) and electron-donating (ester) groups in its structure creates interesting electronic properties that researchers exploit for various applications. Recent trends in chemical synthesis emphasize the importance of such multifunctional intermediates, particularly in the development of novel drugs and crop protection agents.

In pharmaceutical applications, diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate has shown promise as a building block for potential drug candidates. Its structural motifs are frequently found in molecules being investigated for their biological activity. The compound's fluorinated aromatic component is particularly noteworthy, as fluorination often enhances a molecule's metabolic stability and membrane permeability - key considerations in modern drug design. Current research hotspots include its potential use in developing kinase inhibitors and antimicrobial agents.

The agrochemical industry has also shown interest in this compound due to its potential utility in creating new crop protection agents. The combination of fluorine atoms and nitro groups in its structure is characteristic of many modern pesticides and herbicides. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are exploring how derivatives of 1256455-23-8 might contribute to next-generation agrochemicals with improved selectivity and lower toxicity profiles.

From a synthetic chemistry perspective, diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate offers several advantages. The ester groups provide convenient handles for further chemical transformations, while the aromatic system allows for various substitution reactions. This makes the compound particularly valuable in multistep synthesis and structure-activity relationship studies. Recent publications have highlighted its use in palladium-catalyzed coupling reactions and as a precursor for heterocyclic compounds.

The market for specialized chemical intermediates like CAS 1256455-23-8 has been growing steadily, driven by increasing R&D investment in both pharmaceutical and agrochemical sectors. Industry analysts note particular demand for fluorinated building blocks, as approximately 30% of new drug candidates now contain fluorine atoms. This compound's unique combination of fluorine substitution and ester functionality positions it well to meet this growing market need.

Quality control and characterization of diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structure. These analytical methods are crucial for researchers who require high-purity intermediates for their synthetic work, particularly in pharmaceutical applications where impurity profiles can significantly impact biological activity.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with suggested storage temperatures between 2-8°C. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with chemical substances. The compound's stability under various conditions makes it particularly suitable for international shipping and long-term storage, important considerations for global research collaborations.

Future research directions for 1256455-23-8 and its derivatives may explore its potential in emerging areas such as materials science and chemical biology. The compound's structural features could make it interesting for developing functional materials or as a probe in biological systems. Additionally, with growing interest in sustainable chemistry, researchers may investigate greener synthetic routes to this and related compounds.

For researchers and procurement specialists searching for "difluoro nitrophenyl malonate derivatives" or "fluorinated aromatic esters for drug discovery", this compound represents an important option. Its combination of structural features addresses several current needs in medicinal chemistry, including the incorporation of fluorine atoms and the presence of transformable functional groups. These characteristics explain why searches for "building blocks for kinase inhibitors" and "agrochemical intermediates" frequently lead to compounds with similar structural motifs.

In conclusion, diethyl 2-(2,6-difluoro-4-nitrophenyl)-2-methylmalonate (CAS No. 1256455-23-8) stands as a valuable chemical intermediate with diverse applications in pharmaceutical and agrochemical research. Its unique structural features, combining fluorinated aromatic systems with versatile ester functionality, make it particularly useful for modern synthetic challenges. As research continues to explore new bioactive molecules and sustainable agricultural solutions, compounds like this will likely remain important tools for chemists across multiple disciplines.